Cas no 2639462-36-3 (tert-butyl 1-oxa-8-azaspiro4.5decane-3-carboxylate)
tert-butyl 1-oxa-8-azaspiro4.5decane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27727727
- tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate
- 2639462-36-3
- tert-butyl 1-oxa-8-azaspiro4.5decane-3-carboxylate
-
- Inchi: 1S/C13H23NO3/c1-12(2,3)17-11(15)10-8-13(16-9-10)4-6-14-7-5-13/h10,14H,4-9H2,1-3H3
- InChI Key: LRZUKMREZRILOD-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)OC(C)(C)C)CC21CCNCC2
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 47.6Ų
tert-butyl 1-oxa-8-azaspiro4.5decane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27727727-1g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 1g |
$1129.0 | 2023-09-10 | ||
| Enamine | EN300-27727727-5g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 5g |
$3273.0 | 2023-09-10 | ||
| Enamine | EN300-27727727-10g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 10g |
$4852.0 | 2023-09-10 | ||
| Enamine | EN300-27727727-0.05g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 95.0% | 0.05g |
$948.0 | 2025-03-19 | |
| Enamine | EN300-27727727-0.1g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 95.0% | 0.1g |
$993.0 | 2025-03-19 | |
| Enamine | EN300-27727727-0.25g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 95.0% | 0.25g |
$1038.0 | 2025-03-19 | |
| Enamine | EN300-27727727-0.5g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 95.0% | 0.5g |
$1084.0 | 2025-03-19 | |
| Enamine | EN300-27727727-1.0g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-27727727-2.5g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 95.0% | 2.5g |
$2211.0 | 2025-03-19 | |
| Enamine | EN300-27727727-5.0g |
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate |
2639462-36-3 | 95.0% | 5.0g |
$3273.0 | 2025-03-19 |
tert-butyl 1-oxa-8-azaspiro4.5decane-3-carboxylate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on tert-butyl 1-oxa-8-azaspiro4.5decane-3-carboxylate
Introduction to tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate (CAS No. 2639462-36-3)
tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate (CAS No. 2639462-36-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the stability and bioavailability of the compound, making it an attractive candidate for drug development.
The chemical structure of tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate consists of a spirocyclic ring system with an oxygen atom and a nitrogen atom incorporated into the ring. The tert-butyl group attached to the carboxylate moiety adds steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. This combination of structural elements makes tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.
Recent studies have explored the biological activities of tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate and its derivatives. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including signal transduction, neurotransmission, and hormone regulation. Compounds that can selectively modulate GPCRs have significant therapeutic potential for treating a wide range of diseases, such as neurological disorders, cardiovascular diseases, and metabolic disorders.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate for several GPCRs. The results showed that this compound exhibited high binding affinity for specific GPCRs, suggesting its potential as a lead compound for further optimization and development into therapeutic agents. Additionally, the study highlighted the importance of the spirocyclic framework in conferring selectivity and potency to the compound.
Beyond its potential as a GPCR modulator, tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and compounds that can effectively modulate these processes have significant therapeutic value. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate demonstrated potent anti-inflammatory activity in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The synthetic accessibility of tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods in organic chemistry, such as ring-closing metathesis (RCM) and nucleophilic substitution reactions. These synthetic routes allow for efficient production of the compound on both small and large scales, facilitating its use in high-throughput screening assays and preclinical studies.
In conclusion, tert-butyl 1-oxa-8-azaspiro[4.5]decane-3-carboxylate (CAS No. 2639462-36-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure provides a robust platform for further chemical modifications and optimization, making it an attractive candidate for drug discovery and development efforts in various fields of medicinal chemistry.
2639462-36-3 (tert-butyl 1-oxa-8-azaspiro4.5decane-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)